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Compound of Interest

Compound Name: Incb 18424

Cat. No.: B611002 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Incb 18424, also known as Ruxolitinib, is a potent and selective inhibitor of Janus kinases 1

and 2 (JAK1/JAK2).[1][2][3][4][5] It is a valuable tool for in vitro studies investigating the role of

the JAK-STAT signaling pathway in various biological processes, including cell proliferation,

differentiation, and immune responses.[1][2][4][6] Proper dissolution and handling of Incb
18424 are critical for obtaining accurate and reproducible experimental results. These

application notes provide detailed protocols for the preparation of Incb 18424 solutions for use

in cell culture experiments.

Properties of Incb 18424 (Ruxolitinib)
Incb 18424 is a small molecule with the chemical name (R)-3-(4-(7H-pyrrolo[2,3-d]pyrimidin-4-

yl)-1H-pyrazol-1-yl)-3-cyclopentylpropanenitrile.[4][7] For use in research, it is typically supplied

as a solid powder.[7]

Quantitative Data Summary
The following table summarizes the key quantitative information for Incb 18424 (Ruxolitinib).
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Property Value Source(s)

Chemical Name

(R)-3-(4-(7H-pyrrolo[2,3-

d]pyrimidin-4-yl)-1H-pyrazol-1-

yl)-3-cyclopentylpropanenitrile

[4][7]

Synonyms
Ruxolitinib, INCB018424,

INCB-018424
[1]

Molecular Formula C17H18N6 [1][7]

Molecular Weight 306.37 g/mol [1][3][7]

Appearance Solid powder [7]

Solubility in DMSO
≥15.32 mg/mL; up to 300

mg/mL has been reported
[1][3]

Solubility in Ethanol
≥17.53 mg/mL (may require

warming)
[1]

Insoluble in Water [1]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Incb 18424 in Dimethyl

Sulfoxide (DMSO), a common solvent for this compound.

Materials:

Incb 18424 (Ruxolitinib) powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer
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Optional: Water bath or incubator at 37°C

Procedure:

Calculate the required mass of Incb 18424:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 306.37 g/mol * (1000 mg / 1 g) =

3.0637 mg

Weigh Incb 18424:

Carefully weigh out approximately 3.06 mg of Incb 18424 powder and place it in a sterile

microcentrifuge tube.

Add DMSO:

Add 1 mL of sterile DMSO to the tube containing the Incb 18424 powder.

Dissolve the compound:

Vortex the tube thoroughly for several minutes until the powder is completely dissolved.

If the compound does not fully dissolve, you can gently warm the solution at 37°C for 10

minutes and vortex again.[1] An ultrasonic bath can also be used to aid dissolution.[1]

Sterilization (Optional but Recommended):

Filter the stock solution through a 0.22 µm sterile syringe filter into a new sterile tube to

ensure sterility for cell culture use.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C for several months or at -80°C for long-term storage.[1]
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Preparation of Working Solutions for Cell Culture
Procedure:

Thaw the stock solution:

Thaw an aliquot of the 10 mM Incb 18424 stock solution at room temperature.

Dilute to the final concentration:

Serially dilute the stock solution in your complete cell culture medium to achieve the

desired final concentration for your experiment.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1% v/v) to avoid solvent-induced cytotoxicity.

For example, to prepare 1 mL of a 10 µM working solution from a 10 mM stock:

Take 1 µL of the 10 mM stock solution and add it to 999 µL of cell culture medium.
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Caption: The JAK-STAT signaling pathway and the inhibitory action of Incb 18424.

Experimental Workflow Diagram
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Caption: Workflow for preparing an Incb 18424 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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